Chemcollect KX002142

• IUPAC Name: 3-(3-chlorophenoxy)-1-methylpyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C10H10ClN3O.ClH/c1-14-6-9(12)10(13-14)15-8-4-2-3-7(11)5-8;/h2-6H,12H2,1H3;1H
• InChI Key: BCXNRDIYRWNLCV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC2=CC(=CC=C2)Cl)N.Cl
• Molecular Formula: C10H11Cl2N3O
• Molecular Weight: 260.12 g/mol

Description

Chemcollect KX002142 is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is synthesized using a specific method that has been optimized to produce high yields and purity. In

Scientific Research Applications

Automated Analytical Microarrays Microarrays have emerged as a powerful tool for the simultaneous detection of multiple analytes in a single experiment. Their applications span across food and water analysis, clinical diagnostics, and potentially in analyzing compounds like Chemcollect KX002142. Automated systems for microarrays, including chemiluminescence microarray readers, have shown promise in providing robust and validated results, making them suitable for high-throughput screening and analysis in research settings (Seidel & Niessner, 2008).

Chemoinformatics Advances Chemoinformatics encompasses the storage, organization, and analysis of chemical information, playing a crucial role in drug discovery and development. Its techniques, including the analysis of chemical structures and activities, could be vital in understanding the properties and applications of this compound. The field continues to evolve with the advent of high-throughput experimental techniques, suggesting a growing utility in researching novel compounds (Agrafiotis et al., 2007).

Strontium Isotope Analysis The precision of strontium isotope analysis using laser ablation multicollector inductively coupled plasma mass spectrometry (LA-MC-ICPMS) highlights the method's potential for geological and material science research, including studies on compounds like this compound. Despite challenges with accuracy and precision, advancements in laser and MC-ICPMS equipment have improved the analysis of minerals, offering a tool for detailed compositional studies (Vroon et al., 2007).

Photocatalysis and Solar Energy Conversion Visible light activation of titania through ligand-to-metal charge transfer (LMCT) offers an alternative approach to solar chemical conversion processes. This method, applied in environmental remediation and solar energy conversion, could also be relevant for research involving this compound, especially in studies focused on photocatalytic properties and applications (Zhang, Kim, & Choi, 2014).

Chemokines in Disease and Therapy The role of chemokines and their receptors, such as CXCL10, in cancer pathogenesis has been extensively studied, offering insights into their potential as biomarkers and therapeutic targets. Understanding the mechanisms of chemokines could inform research on this compound, particularly if its effects intersect with chemokine-mediated pathways in disease contexts (Liu, Guo, & Stiles, 2011).